Cas no 60872-55-1 (Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide)

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide structure
60872-55-1 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide
CAS No:60872-55-1
MF:C21H31N7O15P2
MW:683.456266641617
CID:5598676
Update Time:2023-09-01

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide
    • Inchi: 1S/C21H31N7O15P2/c22-17-12-19(25-6-24-17)28(7-26-12)21-16(33)14(31)10(42-21)5-40-45(37,38)43-44(35,36)39-4-9-13(30)15(32)20(41-9)27-3-8(18(23)34)1-2-11(27)29/h3,6-7,9-11,13-16,20-21,29-33H,1-2,4-5H2,(H2,23,34)(H,35,36)(H,37,38)(H2,22,24,25)/t9-,10-,11?,13-,14-,15-,16-,20-,21-/m1/s1
    • InChI Key: IDBZKGQRLBFUFQ-SYZDXSIJSA-N
    • SMILES: O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OC[C@@H]2[C@H]([C@@H](O)[C@H](N3C(CCC(C(=O)N)=C3)O)O2)O)O[C@H]1N1C=NC2C(=NC=NC1=2)N)O

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide Production Method

Production Method 1

Reaction Conditions
1.1S:H2O
Reference
The mechanism of addition reactions to the C-5 atom of the nicotinamide moiety of NADH
By Leskovac, V. et al, Monatshefte fuer Chemie, 1987, 118(10), 1119-28

Production Method 2

Reaction Conditions
1.1R:H2, C:Pt, S:H2O, 2 h, 37°C, 10 atm, pH 10
Reference
NADH Regeneration: A Case Study of Pt-Catalyzed NAD+ Reduction with H2
By Saba, Tony et al, ACS Catalysis, 2021, 11(1), 283-289

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide Raw materials

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 1,4,5,6-tetrahydro-6-hydroxy-1-β-D-ribofuranosyl-3-pyridinecarboxamide Preparation Products

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